2-[[(2’-Cyano[1,1’-biphenyl]-4-yl)methyl][(1,1-dimethylethoxy)carbonyl]amino]-3-nitrobenzoic Acid Me
2-[[(2’-Cyano[1,1’-biphenyl]-4-yl)methyl][(1,1-dimethylethoxy)carbonyl]amino]-3-nitrobenzoic Acid Me
Brand Name:
Vulcanchem
CAS No.:
139481-38-2
VCID:
VC0138330
InChI:
InChI=1S/C27H25N3O6/c1-27(2,3)36-26(32)29(24-22(25(31)35-4)10-7-11-23(24)30(33)34)17-18-12-14-19(15-13-18)21-9-6-5-8-20(21)16-28/h5-15H,17H2,1-4H3
SMILES:
CC(C)(C)OC(=O)N(CC1=CC=C(C=C1)C2=CC=CC=C2C#N)C3=C(C=CC=C3[N+](=O)[O-])C(=O)OC
Molecular Formula:
C27H25N3O6
Molecular Weight:
487.5 g/mol
2-[[(2’-Cyano[1,1’-biphenyl]-4-yl)methyl][(1,1-dimethylethoxy)carbonyl]amino]-3-nitrobenzoic Acid Me
CAS No.: 139481-38-2
Reference Standards
VCID: VC0138330
Molecular Formula: C27H25N3O6
Molecular Weight: 487.5 g/mol
![2-[[(2’-Cyano[1,1’-biphenyl]-4-yl)methyl][(1,1-dimethylethoxy)carbonyl]amino]-3-nitrobenzoic Acid Me - 139481-38-2](/images/no_structure.jpg)
| CAS No. | 139481-38-2 |
|---|---|
| Product Name | 2-[[(2’-Cyano[1,1’-biphenyl]-4-yl)methyl][(1,1-dimethylethoxy)carbonyl]amino]-3-nitrobenzoic Acid Me |
| Molecular Formula | C27H25N3O6 |
| Molecular Weight | 487.5 g/mol |
| IUPAC Name | methyl 2-[[4-(2-cyanophenyl)phenyl]methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]-3-nitrobenzoate |
| Standard InChI | InChI=1S/C27H25N3O6/c1-27(2,3)36-26(32)29(24-22(25(31)35-4)10-7-11-23(24)30(33)34)17-18-12-14-19(15-13-18)21-9-6-5-8-20(21)16-28/h5-15H,17H2,1-4H3 |
| Standard InChIKey | PUMUDLJJTIMDFU-UHFFFAOYSA-N |
| SMILES | CC(C)(C)OC(=O)N(CC1=CC=C(C=C1)C2=CC=CC=C2C#N)C3=C(C=CC=C3[N+](=O)[O-])C(=O)OC |
| Canonical SMILES | CC(C)(C)OC(=O)N(CC1=CC=C(C=C1)C2=CC=CC=C2C#N)C3=C(C=CC=C3[N+](=O)[O-])C(=O)OC |
| Synonyms | Methyl 2-[N-(tert-Butoxycarbonyl)-N-[(2’-cyanobiphenyl-4-yl)methyl]amino]-3-nitrobenzoate |
| PubChem Compound | 10874596 |
| Last Modified | Nov 11 2021 |
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